Cas no 2374152-83-5 (6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole)

• Product Name: 6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• CAS No: 2374152-83-5
• MF: C₁₉H₂₆BClN₂O₃
• MW: 376.685344219208
• MDL: MFCD33398825
• CID: 5096283
• PubChem ID: 151536284
• Update Time: 2026-03-02

6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methyl-1-(tetrahydro-pyran-2-yl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
• 6-Chloro-5-methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• 6-chloro-5-methyl-1-[(2R)-tetrahydro-2H-pyran-2-yl]-4-(4,4,5,5-tetramethyl-1,3.2-dioxaborolan-2-yl)-1H- indazole
• 6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• 6-Chloro-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• PS-18638
• DB-156239
• MFCD33398825
• 6-Chloro-5-methyl-1-(tetrahydro-2H-pyran-2-yl)indazole-4-boronic Acid Pinanol Ester
• AKOS040768513
• D96935
• 2374152-83-5
• CS-0373038
• SY323212

• MDL： MFCD33398825
• Inchi： 1S/C19H26BClN2O3/c1-12-14(21)10-15-13(11-22-23(15)16-8-6-7-9-24-16)17(12)20-25-18(2,3)19(4,5)26-20/h10-11,16H,6-9H2,1-5H3
• InChI Key： PXNQJUMDHWXYFI-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C(B3OC(C)(C)C(C)(C)O3)=C(C)C(Cl)=C2)C=N1

Computed Properties

• Exact Mass: 376.1725006g/mol
• Monoisotopic Mass: 376.1725006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole

Introduction to 6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole (CAS No: 2374152-83-5)

The compound 6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole, identified by its CAS number 2374152-83-5, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both a tetrahydropyran moiety and a borylated indazole scaffold suggests a versatile chemical entity capable of engaging in multiple biochemical interactions.

Recent studies have highlighted the importance of indazole derivatives in drug discovery. Indazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The modification of indazole with functional groups such as chloro and methyl substituents further enhances its pharmacological profile. Specifically, the chloro group at the 6-position can influence electron density and reactivity, while the methyl group at the 5-position may contribute to metabolic stability and binding affinity.

The incorporation of a tetrahydropyran ring into the indazole core introduces additional conformational flexibility. Tetrahydropyrans are commonly used in medicinal chemistry due to their ability to mimic cyclic alcohols and enhance solubility. This structural feature may facilitate better absorption and distribution within biological systems. Moreover, the presence of a borylated indazole moiety suggests potential for cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. The borylated group can be further functionalized via palladium-catalyzed reactions, opening avenues for diverse chemical modifications.

One of the most promising applications of this compound lies in its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently targeted in anticancer therapies. The indazole scaffold is particularly relevant here, as several FDA-approved drugs contain indazole derivatives that exhibit kinase inhibition activity. The structural modifications present in 6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole could fine-tune its interaction with target kinases, potentially leading to improved efficacy and reduced side effects.

Recent advances in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular modeling studies can predict binding affinities and identify optimal pharmacophores before experimental synthesis. The combination of experimental data with computational insights has accelerated the drug discovery process significantly. For instance, virtual screening has identified several indazole derivatives with promising kinase inhibition profiles, including analogs that may share structural similarities with our compound.

The synthesis of 6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole involves multi-step organic transformations that highlight modern synthetic methodologies. The use of boronic acids and pinacol boranes is particularly noteworthy due to their utility in Suzuki-Miyaura cross-coupling reactions. These reactions are cornerstone techniques in constructing complex organic molecules and have been widely adopted in both academic and industrial settings. The borylated indazole moiety serves as an excellent handle for further functionalization via these reactions.

In conclusion,6-chloro-5-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yli)indazole represents a compelling candidate for further pharmacological exploration. Its unique structural features combined with recent advancements in synthetic and computational chemistry make it a valuable asset in the quest for novel therapeutic agents. Future studies should focus on elucidating its biological activity profiles and optimizing its chemical properties for clinical applications.